Methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamido)benzoate

• IUPAC Name: methyl 4,5-dimethoxy-2-[(2-methyl-2,3-dihydro-1,4-benzodioxine-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C20H21NO7/c1-11-18(28-15-8-6-5-7-14(15)27-11)19(22)21-13-10-17(25-3)16(24-2)9-12(13)20(23)26-4/h5-11,18H,1-4H3,(H,21,22)
• InChI Key: CLJQWQMNTFSHPW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C2O1)C(=O)NC3=CC(=C(C=C3C(=O)OC)OC)OC
• Molecular Formula: C20H21NO7
• Molecular Weight: 387.4 g/mol

Description

This compound is a derivative of benzoic acid, which is a common structure in many organic compounds. It has methoxy groups (OCH3) attached to the benzene ring, which can influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzene ring at its core, with the methoxy and carboxamido groups attached. The positions of these groups on the ring can significantly influence the compound’s properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. The presence of the methoxy groups in this compound, for example, could influence its solubility, boiling point, and other properties.

Scientific Research Applications

Synthetic Chemistry Applications This compound is involved in the synthesis of novel heterocyclic compounds that have shown potential as anti-inflammatory and analgesic agents. For example, Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnagenone–ethylacetate and khellinone–ethylacetate, demonstrating significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Gabriele et al. (2006) utilized similar compounds in a tandem oxidative aminocarbonylation-cyclization process to synthesize derivatives with significant stereoselectivity, highlighting their potential in creating pharmacologically active molecules (Gabriele, Salerno, Veltri, Mancuso, Li, Crispini, & Bellusci, 2006).

Pharmacological Research In pharmacological research, derivatives of Methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamido)benzoate have been synthesized to explore their potential in treating various diseases. For instance, compounds synthesized from similar structures have been evaluated for their cytotoxic activities against different cancer cell lines, showing promise as anticancer agents (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003). Another study by Talupur, Satheesh, & Chandrasekhar (2021) focused on the synthesis and evaluation of derivatives for their antimicrobial and docking studies, indicating their potential in developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).

Material Science and Organic Synthesis In material science and organic synthesis, the compound’s derivatives are utilized in synthesizing new polymeric materials with potential applications in electronics and coatings. Kricheldorf & Thomsen (1992) demonstrated the synthesis of thermotropic polyesters based on related carboxylic acids, showcasing the material's potential in high-performance applications (Kricheldorf & Thomsen, 1992).

Mechanism of Action

The mechanism of action of a compound depends on its intended use or biological activity. Without more information, it’s difficult to speculate on the mechanism of action of this compound.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise in a particular field (such as medicine, materials science, etc.), future research could focus on optimizing its synthesis, studying its properties in more detail, or exploring its potential uses.